Cas no 186800-77-1 (Benzoic acid,4-(acetylamino)-3-formyl-)

• Product Name: Benzoic acid,4-(acetylamino)-3-formyl-
• CAS No: 186800-77-1
• MF: C₁₀H₉NO₄
• MW: 207.182762861252
• CID: 114919
• PubChem ID: 45089781
• Update Time: 2025-04-18

Benzoic acid,4-(acetylamino)-3-formyl- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-(acetylamino)-3-formyl-
• Benzoic acid, 4-(acetylamino)-3-formyl- (9CI)
• 4-Acetamido-3-formylbenzoic acid
• 186800-77-1
• EN300-9845658

• Inchi： 1S/C10H9NO4/c1-6(13)11-9-3-2-7(10(14)15)4-8(9)5-12/h2-5H,1H3,(H,11,13)(H,14,15)
• InChI Key： HYJJBMPJLGFVEN-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=C(C=O)C=1)NC(C)=O)=O

Computed Properties

• Exact Mass: 207.05317
• Monoisotopic Mass: 207.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.5A^2
• XLogP3: 0.6

Experimental Properties

• PSA: 83.47